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Introduction
N-(2-Hydroxypropyl)ethylenediamine and its derivatives represent a versatile class of

compounds with a wide array of applications spanning industrial processes to advanced

biomedical research. The presence of hydroxyl and amine functionalities imparts unique

chemical properties, including chelating abilities, reactivity for polymerization, and the capacity

for diverse chemical modifications. This technical guide provides a comprehensive overview of

the synthesis, properties, and applications of N-(2-Hydroxypropyl)ethylenediamine and its

key derivatives, with a particular focus on their relevance to drug development.

Core Compound and Key Derivatives: Properties
and Synthesis
N-(2-Hydroxypropyl)ethylenediamine serves as a foundational building block for a range of

more complex molecules. Its derivatives, particularly those with multiple hydroxypropyl groups,

have garnered significant attention for their utility in various scientific fields.
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This is the simplest derivative, characterized by a single 2-hydroxypropyl group attached to an

ethylenediamine backbone. It is a colorless to pale yellow, hygroscopic liquid soluble in water

and many organic solvents.[1] Its basic nature, owing to the amine groups, allows it to

participate in nucleophilic substitution and complexation reactions.[1]

N,N'-Bis(2-hydroxypropyl)ethylenediamine
This derivative features two 2-hydroxypropyl groups, one on each nitrogen atom of the

ethylenediamine core. It is a key intermediate in the synthesis of more substituted derivatives.

N,N,N'-Tris(2-hydroxypropyl)ethylenediamine
Possessing three 2-hydroxypropyl groups, this compound is another important intermediate

and derivative with applications in polymer chemistry.

N,N,N',N'-Tetrakis(2-hydroxypropyl)ethylenediamine
(Quadrol®)
As a polyfunctional amine with four hydroxypropyl groups, N,N,N',N'-Tetrakis(2-

hydroxypropyl)ethylenediamine, commonly known as Quadrol, is a widely studied and utilized

derivative.[2][3] It is a colorless to pale yellow viscous liquid or solid that is highly soluble in

water.[2][3] Its notable properties include its use as a biological buffer, a chelating agent, and a

cross-linking agent in the production of polymers like polyurethanes.[4][5]

Synthesis of N-(2-Hydroxypropyl)ethylenediamine
and its Derivatives
The primary method for synthesizing N-(2-Hydroxypropyl)ethylenediamine and its more

substituted derivatives is the ring-opening addition reaction of propylene oxide with

ethylenediamine.[1][6] The degree of substitution can be controlled by the stoichiometry of the

reactants and the reaction conditions.
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Ethylenediamine Reaction

Propylene Oxide

Control of Stoichiometry

N-(2-Hydroxypropyl)ethylenediamine1 eq.

N,N'-Bis(2-hydroxypropyl)ethylenediamine2 eq.

N,N,N'-Tris(2-hydroxypropyl)ethylenediamine3 eq.

N,N,N',N'-Tetrakis(2-hydroxypropyl)ethylenediamine

4 eq.

Click to download full resolution via product page

Caption: General synthesis of derivatives.

Experimental Protocols
Synthesis of N,N,N'-Tris(2-
hydroxypropyl)ethylenediamine
A detailed protocol for the synthesis of N,N,N'-tris(2-hydroxypropyl)ethylenediamine has been

reported as follows:

Reactants: N,N'-bis(2-hydroxypropyl)ethylenediamine (55 g, 0.3 mol) and propylene oxide

(181.6 g, 0.3 mol).[2]

Solvent: A mixture of absolute ethanol (25 mL), methanol (50 mL), and distilled water (50

mL).[2]
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Procedure: Propylene oxide in absolute ethanol is added dropwise over 4.5 hours to a

solution of N,N'-bis(2-hydroxypropyl)ethylenediamine in the solvent mixture at 80°C. The

reaction mixture is then cooled and concentrated. The resulting suspension is dissolved in

ether and dried over anhydrous sodium sulfate. Unreacted starting material is removed by

filtration.[2]

Purification: The ether is removed from the filtrate to yield a viscous liquid, which is then

purified by fractional distillation.[2]

Yield and Characterization: The reported yield is 55%, with a boiling point of 140°C at 0.15

mm Hg. Characterization was performed using IR and NMR spectroscopy.[2]

Parameter Value

Yield 55%

Boiling Point 140°C @ 0.15 mm Hg

IR (neat) 3350 cm⁻¹ (broad OH)

¹H NMR (CDCl₃)
δ 3.8 (broad m, 3H), 2.5 (broad m, 10H), 1.1 (d,

9H)

Synthesis of N,N'-Bis(2-hydroxylbenzyl)-1,2-
ethanediamine Derivatives
A series of N,N'-Bis(2-hydroxylbenzyl)-1,2-ethanediamine derivatives with antimicrobial activity

have been synthesized. The general procedure involves the reaction of a substituted

salicylaldehyde with ethylenediamine, followed by reduction.

General Procedure: A solution of the appropriate substituted salicylaldehyde in methanol is

added to a solution of ethylenediamine in methanol. The resulting mixture is stirred, and the

Schiff base product is collected by filtration. The Schiff base is then reduced using sodium

borohydride in methanol. The final product is purified by recrystallization.
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Derivatives of N-(2-Hydroxypropyl)ethylenediamine have shown promise in various

biological applications, from antimicrobial and anticancer agents to components of drug

delivery systems.

Antimicrobial Activity
Certain derivatives of N-(2-Hydroxypropyl)ethylenediamine have demonstrated significant

antimicrobial properties. For instance, halogenated N,N'-Bis(2-hydroxylbenzyl)-1,2-

ethanediamine derivatives have been shown to be effective against various bacteria.

Compound Organism LC₅₀ (µM)

N,N'-Bis(2-hydroxy-5-

bromobenzyl)-1,2-

ethanediamine

S. enterica 11.6

P. aeruginosa 86

S. aureus 140

N,N'-Bis(2-hydroxy-5-

chlorobenzyl)-1,2-

ethanediamine

S. enterica 8.79

P. aeruginosa 138

S. aureus 287

LC₅₀ values represent the concentration required to kill 50% of the bacterial population.

Anticancer Activity of Metal Complexes
Metal complexes of N-(2-Hydroxypropyl)ethylenediamine derivatives, particularly Schiff base

derivatives, have been investigated for their anticancer potential. For example, copper(II)

complexes of N,N,N',N'-tetrakis(2-hydroxyethyl)ethylenediamine have shown cytotoxicity

against various human cancer cell lines. One such study demonstrated that a copper(II)

complex was active against MCF-7 (breast cancer) cell lines with an IC₅₀ of 23 µg/mL.[7]
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N,N,N',N'-Tetrakis(2-hydroxypropyl)ethylenediamine (Quadrol) has been observed to have

immunostimulant properties and has been implicated as a potentially useful agent in

accelerating wound healing. While the precise signaling pathways are not fully elucidated, it

has been shown that Quadrol can stimulate macrophages.

Drug Delivery and Biomedical Materials
The ability of N-(2-Hydroxypropyl)ethylenediamine derivatives to be incorporated into

polymers makes them valuable in the field of drug delivery and biomedical materials. For

instance, N,N,N',N'-Tetrakis(2-hydroxypropyl)ethylenediamine is used as a cross-linking agent

to create biocompatible hydrogels that can support the growth of neural cells, potentially for

applications in tissue engineering and regenerative medicine. It is also a monomer used in the

synthesis of shape memory polyurethane foams for various biomedical applications, including

actuators for treating ischemic stroke and as vascular stents.[3][6]

Signaling Pathways and Mechanisms of Action
While the detailed signaling pathways for many N-(2-Hydroxypropyl)ethylenediamine
derivatives are still under investigation, a hypothetical workflow for investigating the mechanism

of action of a novel derivative with anticancer activity is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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